Iso-6-spectaline
Overview
Description
Iso-6-spectaline is a natural product found in Senna spectabilis with data available.
Scientific Research Applications
Central Nervous System Activities
Iso-6-spectaline, derived from Senna spectabilis, has been studied for its potential central nervous system (CNS) activities. Research demonstrates its depressant and anticonvulsant properties in animal models, suggesting possible therapeutic applications in CNS disorders (Silva et al., 2011).
Synthesis and Structural Studies
Synthesis Approaches
The compound has been a focus in synthetic chemistry, particularly in the context of creating its stereo-selective scaffold. A study showcases the first convergent synthesis of (-)-iso-6-spectaline, highlighting its complex structure and the challenges in its synthesis (Kameda et al., 2019).
Biological Activities and Potential Applications
Trypanocidal Effects
Iso-6-spectaline has shown potential in the treatment of trypanosomiasis (sleeping sickness). Studies indicate its ability to induce autophagy and apoptosis in Trypanosoma brucei rhodesiense, a pathogenic protozoan, suggesting a potential role in developing new trypanocidal drugs (Lim et al., 2019).
DNA-Damaging Activities
Research on iso-6-spectaline also includes its DNA-damaging activities, as demonstrated in yeast assays. This indicates its potential in studies related to genetic damage and mutagenicity (Viegas et al., 2004).
properties
Product Name |
Iso-6-spectaline |
|---|---|
Molecular Formula |
C20H39NO2 |
Molecular Weight |
325.5 g/mol |
IUPAC Name |
14-[(2R,5R,6R)-5-hydroxy-6-methylpiperidin-2-yl]tetradecan-2-one |
InChI |
InChI=1S/C20H39NO2/c1-17(22)13-11-9-7-5-3-4-6-8-10-12-14-19-15-16-20(23)18(2)21-19/h18-21,23H,3-16H2,1-2H3/t18-,19-,20-/m1/s1 |
InChI Key |
SMOKZFNZPZHGMX-VAMGGRTRSA-N |
Isomeric SMILES |
C[C@@H]1[C@@H](CC[C@H](N1)CCCCCCCCCCCCC(=O)C)O |
Canonical SMILES |
CC1C(CCC(N1)CCCCCCCCCCCCC(=O)C)O |
synonyms |
iso-6-spectaline |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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